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Compound of Interest

Compound Name: Isobutyl 2-(methylamino)benzoate

Cat. No.: B019027 Get Quote

The safe handling of chemical compounds is paramount in a laboratory setting. This guide

provides essential, immediate safety and logistical information for researchers, scientists, and

drug development professionals working with Isobutyl 2-(methylamino)benzoate. Adherence

to these procedures is critical to mitigate risks and ensure a safe research environment.

Hazard Identification
Based on data for structurally similar compounds such as Methyl 2-(methylamino)benzoate,

Isobutyl 2-(methylamino)benzoate is anticipated to present the following hazards:

Skin Irritation: May cause skin irritation upon contact.[1][2]

Serious Eye Irritation: Poses a risk of serious eye irritation.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

Harmful if Swallowed: Ingestion may be harmful to health.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Isobutyl 2-
(methylamino)benzoate.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Eyes/Face

Chemical Splash Goggles or

Safety Glasses with side

shields

Must meet European standard

EN 166 or ANSI Z.87.1

standards.[3] A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing or

when handling large quantities.

[3][4]

Hands Chemical-Resistant Gloves

Butyl or nitrile gloves are

recommended for protection

against esters.[4] Gloves must

be inspected before use and

disposed of properly after

handling the chemical.

Body Laboratory Coat

A long-sleeved lab coat should

be worn to protect the skin.[1]

[3]

Respiratory Respirator (if necessary)

Use is not typically required

with adequate engineering

controls like a fume hood.[3] If

ventilation is insufficient or in

case of large spills, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[1]

Operational Plan for Safe Handling
A systematic approach to handling Isobutyl 2-(methylamino)benzoate will minimize the risk of

exposure.

1. Preparation:
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Ensure that a Safety Data Sheet (SDS) for a similar compound is accessible and has been

reviewed.

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Verify that an emergency eyewash station and safety shower are readily accessible.[6]

Don all required personal protective equipment as outlined in the table above.

2. Handling:

Avoid direct contact with skin, eyes, and clothing.[1]

Do not inhale vapors or mists.[2]

Prevent the formation of aerosols.[2]

Keep the container tightly closed when not in use.[1]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical.[5]

Remove and wash any contaminated clothing before reuse.[1]

Clean the work area and any equipment used.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Chemical Waste: Isobutyl 2-(methylamino)benzoate and any solutions containing it should

be treated as hazardous waste.[1] Dispose of this waste in a designated, properly labeled,

and sealed container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, must also be disposed of as hazardous waste.
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Regulatory Compliance: All waste disposal must be carried out in accordance with local,

regional, and national regulations.[1]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Isobutyl 2-
(methylamino)benzoate.
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Caption: Workflow for safe handling of Isobutyl 2-(methylamino)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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